![molecular formula C13H7Cl2NO3 B181320 4,4'-Dichloro-3-nitrobenzophenone CAS No. 31431-17-1](/img/structure/B181320.png)
4,4'-Dichloro-3-nitrobenzophenone
Overview
Description
4,4’-Dichloro-3-nitrobenzophenone, also known as (4-Chloro-3-nitro-phenyl)-(4-chloro-phenyl)-methanone, is a chemical compound with the molecular formula ClC6H4COC6H3(Cl)NO2 . It has a molecular weight of 296.11 .
Synthesis Analysis
The synthesis of 4,4’-Dichloro-3-nitrobenzophenone involves a multi-step reaction . The process includes the use of nitric acid at 70 °C and 50 °C, followed by the application of thionyl chloride and N,N-dimethyl-formamide at 75 - 80 °C .Molecular Structure Analysis
The molecular structure of 4,4’-Dichloro-3-nitrobenzophenone can be represented by the SMILES string [O-]N+c1cc(ccc1Cl)C(=O)c2ccc(Cl)cc2 . The InChI representation is 1S/C13H7Cl2NO3/c14-10-4-1-8(2-5-10)13(17)9-3-6-11(15)12(7-9)16(18)19/h1-7H .Physical And Chemical Properties Analysis
4,4’-Dichloro-3-nitrobenzophenone appears as a light yellow crystalline powder . It has a melting point range of 86.8-88.6 degrees Celsius . The compound is soluble in acetone, forming a clear, light green solution .Scientific Research Applications
Electrochemical Reduction Mechanisms
4,4'-Dichloro-3-nitrobenzophenone has been studied in the context of the electrochemical reduction of nitro compounds. The reduction process of similar nitrobenzophenones occurs through multiple steps, including reduction to dihydroxylamine and dehydration to form nitroso compounds, which are further reducible. These findings are significant in understanding the reduction behavior of nitro compounds in aqueous media (Laviron, Meunier‐Prest, & Lacasse, 1994).
Crystal Growth and Characterization
Research has focused on growing single crystals of 4-chloro-3-nitrobenzophenone, a compound closely related to this compound, using techniques like the vertical Bridgman technique. Studies have analyzed the crystalline perfection, fluorescence spectra, and mechanical properties of these crystals (Aravinth, Babu, & Ramasamy, 2014).
Catalytic Applications
Phthalocyanines substituted with dichlorophenoxy groups have been synthesized and used as catalysts for the aerobic oxidation of nitrophenols. These catalysts demonstrate significant activity, highlighting the potential use of dichloro-nitrobenzophenone derivatives in catalysis (Saka, Sarkı, & Kantekin, 2015).
Optical Properties and Applications
4-chloro-3-nitrobenzophenone, closely related to this compound, has been characterized for its optical properties. The cutoff wavelength, thermal properties, and fluorescence spectra of the crystals grown by the Bridgman technique have been studied, suggesting potential applications in optical materials (Aravinth, Anandha Babu, & Ramasamy, 2014).
Molecular Weight Control for Polymer Electrolytes
The polymerization of dichloro-phenoxybenzophenone derivatives has been explored for controlling the molecular weight of poly(p-phenylene) derivatives, which are important for proton-conducting electrolytes in fuel cells (Tonozuka et al., 2011).
Synthesis of Organic Intermediates
This compound derivatives have been synthesized and characterized as important intermediates in organic chemistry. Their structural elucidation aids in the development of non-carcinogenic dye substitutes and other applications (Xiao-yan Wang & Xiang-hong Huang, 2004).
Photocatalytic Degradation Studies
Studies on photocatalytic mechanisms of compounds like 4-nitrophenol, which are structurally similar to this compound, have shed light on the pathways involved in the photodegradation of aromatic pollutants. This research is pivotal in environmental remediation using photocatalysis (Tolosana-Moranchel et al., 2018).
Safety and Hazards
When handling 4,4’-Dichloro-3-nitrobenzophenone, it is advised to avoid dust formation and avoid breathing in mist, gas, or vapors . Contact with skin and eyes should be avoided. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation and remove all sources of ignition. In case of accidental release, evacuate personnel to safe areas and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
(4-chloro-3-nitrophenyl)-(4-chlorophenyl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7Cl2NO3/c14-10-4-1-8(2-5-10)13(17)9-3-6-11(15)12(7-9)16(18)19/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUFPZMPLEYZRJG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7Cl2NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40351043 | |
Record name | 4,4'-Dichloro-3-nitrobenzophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40351043 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
31431-17-1 | |
Record name | 4,4'-Dichloro-3-nitrobenzophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40351043 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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